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Compound of Interest

Compound Name: DPPI-3,4,5-P3-d62 (sodium)

Cat. No.: B15142553 Get Quote

Essential Safety and Handling Guide for DPPI-
3,4,5-P3-d62 (sodium)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DPPI-3,4,5-P3-d62 (sodium). The following

procedures are designed to ensure the safe handling and disposal of this compound, fostering

a secure laboratory environment.

While a specific Safety Data Sheet (SDS) for DPPI-3,4,5-P3-d62 (sodium) is not readily

available, information for the closely related compound, PtdIns-(4,5)-P2 (1,2-dipamitoyl)-d62

(sodium salt), indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS)[1]. However, it is imperative to follow standard

precautionary measures for handling chemicals to minimize any potential risks[1].

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the necessary PPE for the specific

procedures being performed[2]. The following table summarizes the recommended personal

protective equipment for handling DPPI-3,4,5-P3-d62 (sodium), particularly when handling the

compound as a powder.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety glasses or goggles
To protect eyes from any

airborne particles or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact with

the compound. Gloves should

be inspected before use and

changed if contaminated[3].

Body Protection Laboratory coat

To protect skin and clothing

from contamination. Long-

sleeved shirts and pants

should be worn underneath the

lab coat[2].

Respiratory Protection Dust mask or respirator

Recommended when handling

the powder outside of a

containment system like a

fume hood or powder handling

enclosure to prevent inhalation

of airborne particles[2][4].

Operational Plan: Step-by-Step Handling and
Disposal
Handling Procedure:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Read and

understand the available safety information for similar compounds.

Engineering Controls: Whenever possible, handle the powdered form of DPPI-3,4,5-P3-d62
(sodium) within a powder handling enclosure or a fume hood to minimize the risk of

inhalation and contamination of the surrounding area[5].

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.
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Weighing and Transfer:

If the compound is a powder, carefully weigh the desired amount in a fume hood or a

balance enclosure to control dust.

Use appropriate tools (e.g., spatulas) to handle the material. Avoid creating dust.

If the compound is hygroscopic, as many phospholipids are, minimize its exposure to

atmospheric moisture.

Dissolving: If dissolving the compound, add the solvent slowly to the powder to avoid

splashing.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly after removing gloves.

Storage:

Store the compound in a tightly sealed container in a cool, dry place. Lipids composed of

saturated fatty acids are generally stable as powders and should be stored at or below -16°C

in a glass container with a Teflon-lined closure[6].

Before opening the container, allow it to reach room temperature to prevent condensation of

moisture onto the cold powder[6].

Disposal Plan:

As DPPI-3,4,5-P3-d62 (sodium) is a deuterated compound and not radioactive, no special

precautions related to its isotopic labeling are necessary for disposal[7].

Waste Segregation: Dispose of the compound and any contaminated materials (e.g., gloves,

weighing paper) in a designated chemical waste container. Do not mix with general

laboratory waste[8].

Labeling: Clearly label the waste container with its contents.
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Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of

non-hazardous chemical waste.

Experimental Workflow
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Safe Handling and Disposal Workflow for DPPI-3,4,5-P3-d62 (sodium)
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Caption: Workflow for safe handling and disposal of DPPI-3,4,5-P3-d62 (sodium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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